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Compound of Interest

Compound Name: Benzoselenazole, 2-chloro-

Cat. No.: B15435859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-chlorobenzoselenazole, a

heterocyclic organoselenium compound. Due to the limited availability of data for this specific

molecule, this guide also includes comparative information for its well-characterized sulfur

analog, 2-chlorobenzothiazole. The content herein is intended to serve as a foundational

resource for researchers interested in the synthesis, properties, and potential applications of

benzoselenazoles.

Physicochemical Properties
A specific CAS (Chemical Abstracts Service) registry number for 2-chlorobenzoselenazole

could not be retrieved from available databases, suggesting it is a novel or less-documented

compound. However, its molecular weight has been calculated based on its chemical formula.

For comparative purposes, the properties of 2-chlorobenzothiazole are also presented.

Property
2-Chlorobenzoselenazole
(Calculated)

2-Chlorobenzothiazole[1]
[2][3][4][5][6][7]

Molecular Formula C₇H₄ClNSe C₇H₄ClNS

Molecular Weight 216.53 g/mol
169.63 g/mol [1][2][3][4][5][6]

[7]

CAS Number Not Found 615-20-3[1][2][3][4][5][6][7]
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Synthesis of Benzoselenazoles: An Exemplary
Protocol
While a specific protocol for the synthesis of 2-chlorobenzoselenazole is not readily available in

the literature, a general and efficient method for the synthesis of substituted benzoselenazoles

involves the copper-catalyzed reaction of 2-halophenyl isocyanides with selenium and a

nucleophile.[8] This approach provides a practical route to various benzoselenazole

derivatives.

Experimental Protocol: Copper(I)-Catalyzed Synthesis of 2-(1-Piperidyl)-1,3-

benzoselenazole[8]

Preparation: A flame-dried flask is charged with selenium (1.0 mmol) and 1,8-

diazabicyclo[5.4.0]undec-7-ene (DBU) (1.0 mmol) in tetrahydrofuran (THF) (3 mL).

Addition of Reactants: To this mixture, 2-bromophenyl isocyanide (1.1 mmol), piperidine (1.2

mmol), and copper(I) iodide (CuI) (0.01 mmol) are added at room temperature.

Reaction: The reaction mixture is stirred for 12 hours at room temperature.

Work-up: The mixture is then poured into a saturated aqueous solution of sodium

bicarbonate (NaHCO₃) and extracted with diethyl ether (Et₂O).

Purification: The organic layer is dried over anhydrous magnesium sulfate (MgSO₄), filtered,

and the solvent is removed under reduced pressure. The crude product is then purified by

column chromatography on silica gel.

Below is a generalized workflow for the synthesis of substituted benzoselenazoles.
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Reaction Setup

Core Reaction

Purification

Flame-dried flask

Add Selenium and DBU in THF

Add 2-halophenyl isocyanide,
 a nucleophile, and CuI catalyst

Stir at room temperature for 12 hours

Quench with NaHCO₃ (aq)

Extract with Et₂O

Dry, concentrate, and purify
 by column chromatography
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A generalized workflow for the synthesis of substituted benzoselenazoles.

Potential Biological Activities of Benzoselenazoles
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Benzoselenazoles are a class of organoselenium compounds that have garnered significant

interest due to their diverse biological activities. While research on 2-chlorobenzoselenazole is

limited, the broader class of benzoselenazoles has been reported to exhibit a range of

pharmacological properties, including antioxidant, antitumor, and antibacterial effects.[9][10][11]

The incorporation of selenium into heterocyclic structures can significantly influence their

biological activity.

The potential therapeutic applications of benzoselenazoles stem from their unique redox

properties and their ability to interact with various biological targets. For instance, some

organoselenium compounds are known to inhibit enzymes such as thioredoxin reductase,

which is a key player in cellular redox balance.[12][13]

Illustrative Signaling Pathway
Given the nascent stage of research on 2-chlorobenzoselenazole, a specific signaling pathway

modulated by this compound has not been elucidated. However, based on the known activities

of related heterocyclic compounds and organoselenium agents, a hypothetical signaling

pathway is presented below to illustrate a potential mechanism of action, such as the induction

of apoptosis in cancer cells through the generation of reactive oxygen species (ROS) and

subsequent activation of caspase cascades.
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Hypothetical Apoptotic Pathway

2-Chlorobenzoselenazole

Increased ROS Production
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Caspase-9 Activation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Chlorobenzothiazole | C7H4ClNS | CID 11987 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. scbt.com [scbt.com]

3. chemimpex.com [chemimpex.com]

4. 615-20-3 CAS MSDS (2-Chlorobenzothiazole) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

5. 2-Chlorobenzothiazole 99 615-20-3 [sigmaaldrich.com]

6. 2-クロロベンゾチアゾール - [sigmaaldrich.com]

7. 2-Chlorobenzothiazole 99 615-20-3 [sigmaaldrich.com]

8. pubs.acs.org [pubs.acs.org]

9. A review on benzoselenazoles: synthetic methodologies and potential biological
applications - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

10. A review on benzoselenazoles: synthetic methodologies and potential biological
applications - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

11. researchgate.net [researchgate.net]

12. jsynthchem.com [jsynthchem.com]

13. jsynthchem.com [jsynthchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-
Chlorobenzoselenazole and Its Analogs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15435859#2-chlorobenzoselenazole-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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